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Compound of Interest

Compound Name:
2-Fluoroethyl 4-

methylbenzenesulfonate

Cat. No.: B1210354 Get Quote

2-Fluoroethyl tosylate (CAS No: 383-50-6) is a pivotal reagent in modern organic and medicinal

chemistry. Its significance is most pronounced in the synthesis of radiopharmaceuticals for

Positron Emission Tomography (PET), where it serves as a key precursor for introducing the 2-

[¹⁸F]fluoroethyl group into target molecules.[1] The molecule's utility is derived from its

architecture: a fluoroethyl group attached to a p-toluenesulfonate (tosylate) ester. The tosylate

is an excellent leaving group, facilitating nucleophilic substitution reactions, while the fluorine

atom imparts unique properties beneficial for developing therapeutic agents and imaging

probes.[2]

However, the very reactivity that makes 2-fluoroethyl tosylate so valuable also renders it

susceptible to degradation if not stored and handled with meticulous care. This guide provides

a comprehensive overview of its stability profile, outlines field-proven storage and handling

protocols, and explains the chemical principles underpinning these recommendations to ensure

its integrity from the stock vial to the reaction flask.

Physicochemical Profile and Structural Insights
A foundational understanding of 2-fluoroethyl tosylate's properties is essential for its proper

management.
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Property Value Source(s)

CAS Number 383-50-6 [3][4]

Molecular Formula C₉H₁₁FO₃S [3]

Molecular Weight 218.25 g/mol [5][3]

Appearance
Clear, colorless to pale

yellow/brown liquid
[5][2][6]

Boiling Point ~140 °C @ 1 mmHg [3][6][7]

Density ~1.29 g/cm³ [3]

Flash Point ~156.4 °C [3]

The structure's reactivity is centered on the electrophilic sulfur atom and the carbon atom alpha

to the tosylate oxygen, making it a prime target for nucleophiles.

Caption: Chemical structure of 2-fluoroethyl 4-methylbenzenesulfonate.

Chemical Stability and Degradation Pathways
2-Fluoroethyl tosylate is a metastable compound. Its stability is compromised by temperature,

moisture, and basic conditions. Understanding these failure modes is key to preventing them.

Thermal Decomposition
While possessing a high boiling point under vacuum, the compound is susceptible to thermal

degradation. Studies involving its radiolabeled analogue, 2-[¹⁸F]fluoroethyl tosylate, have

shown that decomposition can occur at temperatures between 90-140 °C.[1][8] The primary

thermal degradation route is an elimination reaction, which yields p-toluenesulfonic acid and

the volatile side-product, vinyl fluoride.[1][9][10]

Hydrolytic Instability
The tosylate group is an excellent leaving group, which means it is susceptible to displacement

by nucleophiles, including water. The presence of moisture will lead to the slow hydrolysis of

the ester bond, yielding 2-fluoroethanol and p-toluenesulfonic acid. This degradation is often
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accelerated by basic or acidic conditions. The consistent recommendation from suppliers to

"keep dry" underscores this vulnerability.[3] The rigorous anhydrous conditions required for its

synthesis further highlight its sensitivity to water.[1]

Base-Mediated Decomposition
In the presence of a base, even in trace amounts, two degradation pathways are prevalent.

The first is the base-catalyzed hydrolysis mentioned above. The second is elimination to form

vinyl fluoride, which is significantly accelerated in a basic medium.[1][10] Studies on its

synthesis show that the ratio of base to precursor is a critical parameter influencing the

formation of side-products.[1][10]

Degradation Pathways
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Caption: Primary degradation pathways for 2-fluoroethyl tosylate.

Recommended Storage and Handling Protocols
To preserve the chemical integrity of 2-fluoroethyl tosylate, a multi-faceted approach to storage

and handling is non-negotiable.

Storage Conditions
There is some variation in recommended storage temperatures among suppliers. For maximum

long-term stability, the most conservative conditions should be adopted.
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Parameter Recommendation Rationale Source(s)

Temperature
-20°C (Long-term)2-

8°C (Short-term)

Minimizes thermal

decomposition and

slows hydrolytic

degradation.

[3][4]

Atmosphere
Inert Gas (Nitrogen or

Argon)

Prevents exposure to

atmospheric moisture

and oxygen, mitigating

hydrolysis.

[3]

Moisture Keep Dry / Anhydrous

Avoids the primary

chemical degradation

pathway of hydrolysis.

[3]

Light Protect from Light

A general best

practice for reactive

organic reagents to

prevent potential

photochemical

reactions.

[4]

Protocol for Handling and Aliquoting
Repeatedly accessing the main stock container introduces risk. The following workflow is

designed to maintain the compound's purity for the duration of its use.
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Start: Retrieve from
-20°C Storage

1. Equilibrate to Room Temp
(Unopened Container)

2. Transfer to Inert Atmosphere
(Glovebox or Schlenk Line)

3. Open Primary Container

4. Aliquot into Pre-Dried,
Inerted Vials

6. Reseal Stock Container
Under Inert Gas

5. Seal Aliquot Vials
(e.g., Septa + Parafilm)

7. Store Aliquots at -20°C

8. Return Stock to -20°C

End: Ready for Use

Click to download full resolution via product page

Caption: Recommended workflow for handling and aliquoting 2-fluoroethyl tosylate.

Step-by-Step Methodology:

Equilibration: Remove the sealed container from the freezer and allow it to warm completely

to ambient temperature before opening. This is a critical step to prevent atmospheric

moisture from condensing on the cold inner surfaces of the vial.

Prepare Inert Environment: Perform all subsequent manipulations in a glovebox or under a

positive pressure of dry inert gas (nitrogen or argon) using a Schlenk line.
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Dispensing: Using a clean, dry syringe or pipette, carefully transfer the desired amount of the

liquid. For aliquoting, transfer the reagent into smaller, pre-dried vials that have been purged

with inert gas.

Sealing: Tightly cap the aliquot vials. For vials with septa, wrap the cap and neck with

Parafilm® for an enhanced seal against moisture ingress.

Storage: Promptly return the main stock bottle and the newly created aliquots to the

recommended storage temperature of -20°C.

Safety and Hazard Information
As a reactive chemical, 2-fluoroethyl tosylate must be handled with appropriate safety

measures.

Hazards: The compound is classified as an irritant. It causes skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[3][6][11]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles or a face shield, and a lab coat.[6][11]

Handling: All work should be conducted in a properly functioning chemical fume hood to

avoid inhalation of vapors.[11] Ensure an eyewash station and safety shower are readily

accessible.

Conclusion
2-Fluoroethyl tosylate is an indispensable tool for chemists, particularly in the field of PET

radiotracer development. Its high reactivity, however, demands a commensurate level of care in

its storage and handling. By adhering to a strict protocol of cold, dry, and inert conditions,

researchers can protect the compound from thermal, hydrolytic, and base-mediated

degradation. Implementing the workflows described in this guide will ensure the long-term

stability and reliability of this valuable reagent, leading to more consistent and successful

experimental outcomes.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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